Cas no 2112893-78-2 (Ethyl 6-methyl-1-oxo-1,2-dihydroisoquinoline-3-carboxylate)

• Product Name: Ethyl 6-methyl-1-oxo-1,2-dihydroisoquinoline-3-carboxylate
• CAS No: 2112893-78-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5255049
• PubChem ID: 165441492
• Update Time: 2025-10-22

Ethyl 6-methyl-1-oxo-1,2-dihydroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-methyl-1-oxo-1,2-dihydroisoquinoline-3-carboxylate
• EN300-397861
• 2112893-78-2
• Ethyl 6-methyl-1-oxo-1,2-dihydroisoquinoline-3-carboxylate

• Inchi： 1S/C13H13NO3/c1-3-17-13(16)11-7-9-6-8(2)4-5-10(9)12(15)14-11/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key： YJJYXWNHUBLFSH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C=C(C)C=CC=2C(N1)=O)=O

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4Ų

Additional information on Ethyl 6-methyl-1-oxo-1,2-dihydroisoquinoline-3-carboxylate

Comprehensive Overview of Ethyl 6-methyl-1-oxo-1,2-dihydroisoquinoline-3-carboxylate (CAS No. 2112893-78-2)

Ethyl 6-methyl-1-oxo-1,2-dihydroisoquinoline-3-carboxylate (CAS No. 2112893-78-2) is a specialized organic compound belonging to the isoquinoline family. This ester derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The compound features a 6-methyl substitution on the isoquinoline core, coupled with an ethyl carboxylate group at the 3-position, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for isoquinoline derivatives has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in Ethyl 6-methyl-1-oxo-1,2-dihydroisoquinoline-3-carboxylate due to its potential as a building block for kinase inhibitors and anti-inflammatory agents. Its molecular structure aligns with trends in fragment-based drug design, a hot topic in modern medicinal chemistry. The compound’s CAS No. 2112893-78-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Ethyl 6-methyl-1-oxo-1,2-dihydroisoquinoline-3-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. Optimizing these methods for higher yields and purity is a common focus in organic chemistry forums. Environmental sustainability is another key concern, with researchers exploring green chemistry approaches to reduce waste and energy consumption during production. These efforts align with global initiatives like the UN Sustainable Development Goals (SDGs), which emphasize eco-friendly industrial practices.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure precise identification and quality control, critical for applications in high-throughput screening and combinatorial chemistry. The growing integration of artificial intelligence (AI) in chemical analysis has further streamlined the study of CAS No. 2112893-78-2, enabling faster data interpretation and predictive modeling.

Beyond pharmaceuticals, Ethyl 6-methyl-1-oxo-1,2-dihydroisoquinoline-3-carboxylate shows promise in materials science. Its aromatic system and functional groups make it a candidate for developing organic semiconductors and luminescent materials. This dual applicability in life sciences and advanced materials underscores its interdisciplinary value. Industry reports highlight a compound annual growth rate (CAGR) of over 8% for similar heterocyclic compounds, reflecting robust market demand.

Safety and regulatory compliance are paramount when handling CAS No. 2112893-78-2. While not classified as hazardous, standard laboratory precautions—such as proper ventilation and personal protective equipment (PPE)—are recommended. Regulatory databases like REACH and PubChem provide updated guidelines for its storage and transportation, ensuring alignment with international standards.

In conclusion, Ethyl 6-methyl-1-oxo-1,2-dihydroisoquinoline-3-carboxylate represents a compelling case study in modern chemical innovation. Its multifaceted applications, from drug development to smart materials, position it at the forefront of scientific inquiry. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in addressing challenges across healthcare and technology sectors.